Cas no 1375254-66-2 (2-fluoro-N-{1-[2-(trifluoromethyl)phenoxy]propan-2-yl}pyridine-4-carboxamide)

• Product Name: 2-fluoro-N-{1-[2-(trifluoromethyl)phenoxy]propan-2-yl}pyridine-4-carboxamide
• CAS No: 1375254-66-2
• MF: C₁₆H₁₄F₄N₂O₂
• MW: 342.288177967072
• CID: 6309370
• PubChem ID: 71685416
• Update Time: 2025-05-21

2-fluoro-N-{1-[2-(trifluoromethyl)phenoxy]propan-2-yl}pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-[1-[2-(trifluoromethyl)phenoxy]propan-2-yl]pyridine-4-carboxamide
• Z971607256
• EN300-26588350
• AKOS034750987
• 2-fluoro-N-{1-[2-(trifluoromethyl)phenoxy]propan-2-yl}pyridine-4-carboxamide
• 1375254-66-2

• Inchi： 1S/C16H14F4N2O2/c1-10(22-15(23)11-6-7-21-14(17)8-11)9-24-13-5-3-2-4-12(13)16(18,19)20/h2-8,10H,9H2,1H3,(H,22,23)
• InChI Key： DRLNWMPIHJIYGN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1OCC(C)NC(C1C=CN=C(C=1)F)=O)(F)F

Computed Properties

• Exact Mass: 342.09914034g/mol
• Monoisotopic Mass: 342.09914034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-fluoro-N-{1-[2-(trifluoromethyl)phenoxy]propan-2-yl}pyridine-4-carboxamide

Introduction to CAS No. 1375254-66-2: 2-fluoro-N-{1-[2-(trifluoromethyl)phenoxy]propan-2-yl}pyridine-4-carboxamide

The compound CAS No. 1375254-66-2, also known as 2-fluoro-N-{1-[2-(trifluoromethyl)phenoxy]propan-2-yl}pyridine-4-carboxamide, is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials, pharmaceuticals, and agrochemicals. Recent studies have highlighted its role in enhancing the efficiency of certain chemical processes, making it a subject of interest for researchers and industry professionals alike.

Structural Analysis and Synthesis

The molecular structure of CAS No. 1375254-66-2 is characterized by a pyridine ring substituted with a fluoro group at the 2-position and a carboxamide group at the 4-position. The substituent on the nitrogen atom of the carboxamide group is a tertiary alcohol derivative, specifically 1-[2-(trifluoromethyl)phenoxy]propan-2-yl, which introduces additional electronic and steric effects into the molecule. This complex structure contributes to the compound's unique reactivity and stability under various chemical conditions.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound through multi-step reactions involving nucleophilic substitutions, coupling reactions, and selective oxidations. The use of transition metal catalysts has significantly improved the yield and purity of the product, making it more accessible for large-scale applications.

Chemical Properties and Applications

CAS No. 1375254-66-2 exhibits remarkable thermal stability and resistance to hydrolysis, attributes that make it suitable for use in high-performance materials. Its electronic properties, including conjugation within the pyridine ring and electron-withdrawing effects from the trifluoromethyl group, enhance its ability to participate in various chemical transformations. These properties have led to its exploration in the development of advanced polymers, sensors, and drug delivery systems.

In the pharmaceutical industry, this compound has shown promise as a precursor for bioactive molecules targeting specific enzymes and receptors. Its ability to modulate biological pathways makes it a valuable asset in drug discovery programs. Additionally, its application in agrochemicals has been explored for pest control agents with high efficacy and reduced environmental impact.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact of CAS No. 1375254-66-2 is crucial for its sustainable use. Recent studies have focused on its biodegradability under aerobic and anaerobic conditions, as well as its potential toxicity to aquatic organisms. Preliminary results indicate that while it exhibits moderate biodegradability, further research is needed to fully assess its long-term environmental effects.

From a safety perspective, handling this compound requires adherence to standard laboratory protocols to minimize exposure risks. Its potential irritancy to skin and eyes necessitates the use of appropriate personal protective equipment during synthesis and handling.

Future Directions and Research Opportunities

The future of CAS No. 1375254-66-2 lies in its continued exploration across diverse applications. Ongoing research is focused on optimizing its synthesis pathways for cost-effectiveness and scalability. Additionally, investigations into its interactions with biological systems aim to unlock new therapeutic potentials.

The integration of computational chemistry tools with experimental studies is expected to provide deeper insights into this compound's behavior at the molecular level. Such advancements will pave the way for innovative applications in fields ranging from nanotechnology to personalized medicine.

Conclusion

In summary, CAS No. 1375254-66-2: 2-fluoro-N-{1-[2-(trifluoromethyl)phenoxy]propan-2-yl}pyridine-4-carboxamide stands as a testament to modern chemical innovation. Its unique structure, coupled with versatile properties, positions it as a key player in advancing scientific research and industrial applications. As our understanding of this compound deepens through ongoing studies, it holds immense potential to contribute positively to various sectors while maintaining a focus on sustainability and safety.